Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH2:5]([CH2:6][CH2:7][CH2:8][CH2:9][CH3:10])[NH2:11].[NH2:1][C:2]([NH2:3])=[O:4]>>[NH:1]([C:2]([NH2:3])=[O:4])[CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH3:10]
|
Inputs
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCCCCCNC(N)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
